Cas no 36138-41-7 (3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid)
36138-41-7 structure
Product Name:3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid
CAS No:36138-41-7
MF:C30H46O4
MW:470.683849811554
CID:3163718
PubChem ID:91302444
Update Time:2025-09-22
3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid
- 36138-41-7
- HY-N9295
- NSC-811965
- AKOS025288902
- (3S,4S,5R,8R,9R,10R,13S,14R,15R)-4-(2-carboxyethyl)-4,9,10-trimethyl-3,15-bis(prop-1-en-2-yl)-2,3,5,6,7,8,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carboxylic acid
- CS-0159182
- DA-60215
- NSC811965
- 3,4-seco-4(23),20(29)-lupadiene-3,28-dioic acid
-
- Inchi: 1S/C30H46O4/c1-18(2)20-10-15-30(26(33)34)17-16-28(6)22(25(20)30)8-9-23-27(5,13-12-24(31)32)21(19(3)4)11-14-29(23,28)7/h20-23,25H,1,3,8-17H2,2,4-7H3,(H,31,32)(H,33,34)/t20-,21-,22+,23+,25+,27-,28+,29+,30-/m0/s1
- InChI Key: OCFWERYSZNWGQD-RGAAFHQASA-N
- SMILES: OC([C@]12CC[C@@H](C(=C)C)[C@@H]1[C@H]1CC[C@@H]3[C@@](C)(CCC(=O)O)[C@H](C(=C)C)CC[C@@]3(C)[C@]1(C)CC2)=O
Computed Properties
- Exact Mass: 470.33960994g/mol
- Monoisotopic Mass: 470.33960994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 906
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.1±0.1 g/cm3
- Boiling Point: 585.9±50.0 °C at 760 mmHg
- Flash Point: 322.2±26.6 °C
- Vapor Pressure: 0.0±3.5 mmHg at 25°C
3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S95990-5 mg |
3,4-Secolupa-4(23),20(29)-diene-3,28-dioicacid |
36138-41-7 | 5mg |
¥5120.0 | 2021-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2888-1 mg |
3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid |
36138-41-7 | 1mg |
¥2595.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN2888-5 mg |
3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid |
36138-41-7 | 98% | 5mg |
¥ 3,560 | 2023-07-11 | |
| TargetMol Chemicals | TN2888-1 mL * 10 mM (in DMSO) |
3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid |
36138-41-7 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3660 | 2023-09-15 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2888-5mg |
3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid |
36138-41-7 | 5mg |
¥ 3560 | 2023-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2888-1 mL * 10 mM (in DMSO) |
3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid |
36138-41-7 | 1 mL * 10 mM (in DMSO) |
¥ 3660 | 2023-09-08 | ||
| TargetMol Chemicals | TN2888-5mg |
3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid |
36138-41-7 | 5mg |
¥ 3560 | 2024-07-20 | ||
| A2B Chem LLC | AF89507-5mg |
3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid |
36138-41-7 | 5mg |
$635.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN2888-1 ml * 10 mm |
3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid |
36138-41-7 | 1 ml * 10 mm |
¥ 3660 | 2024-07-20 | ||
| TargetMol Chemicals | TN2888-5mg |
3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid |
36138-41-7 | 5mg |
¥ 3560 | 2024-07-24 |
3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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